BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to the Safety Data of
Disperse Red 73

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse Red 73

Cat. No.: B079764

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Red 73, a monoazo dye utilized in the textile industry, presents a complex safety
profile of interest to the scientific community. This technical guide provides a comprehensive
overview of the available safety data for Disperse Red 73 (CAS No. 16889-10-4), with a focus
on its physicochemical properties, toxicological profile, and ecotoxicological effects. The
information is curated to support researchers, scientists, and drug development professionals
in evaluating its potential biological interactions and safety implications. This document
summarizes key quantitative data in structured tables, outlines experimental methodologies
from pertinent studies, and visualizes relevant biological and experimental workflows using
Graphviz diagrams.

Chemical and Physical Properties

Disperse Red 73 is a synthetic dye characterized by its dark red, powdered appearance.[1] It
Is sparingly soluble in water but demonstrates solubility in organic solvents such as ethanol,
acetone, and benzene.[1][2] The primary CAS number for Disperse Red 73 is 16889-10-4,
with 12270-46-1 also being associated with this compound.[3][4]
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Property Value Reference(s)
CAS Number 16889-10-4

Alternate CAS Number 12270-46-1

Molecular Formula C1sH16NeO2

Molecular Weight 348.36 g/mol
Appearance Dark red powder

Melting Point 149-150 °C

Boiling Point 614.2 °C at 760 mmHg
Density 1.22 g/cm3

Flash Point 325.3°C

Vapor Pressure 5.08E-15 mmHg at 25°C

- Soluble in ethanol, acetone,
Solubility and benzene

Toxicological Profile

The toxicological profile of Disperse Red 73 indicates potential for acute toxicity, skin irritation,
and mutagenicity.

Acute Toxicity

The primary quantitative measure of acute toxicity is the median lethal dose (LD50). For
Disperse Red 73, an LD50 has been established for intraperitoneal administration in rats.

Route of . Observed
Species LD50 Reference(s)
Exposure Effects
Behavioral
] excitement,
Intraperitoneal Rat 560 mg/kg
muscle

contraction
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Skin and Eye Irritation

According to the aggregated GHS information from notifications to the ECHA C&L Inventory,
Disperse Red 73 is classified as a skin irritant.

Genotoxicity and Mutagenicity

There is substantial evidence to suggest that Disperse Red 73 possesses mutagenic
properties. Studies utilizing the Ames test have demonstrated its ability to induce frameshift
mutations in Salmonella typhimurium strains TA98 and TA100. The mutagenic potential of
Disperse Red 73 is linked to its metabolic activation. Its components, 2-cyano-4-nitroaniline
(CNNA) and 2,6-dicyano-4-nitroaniline (CNCNNA), are identified as potent frameshift
mutagens. The bioactivation of these components is mediated by bacterial nitroreductase and
acetyl CoA:arylamine N-acetyltransferase.

Ecotoxicological Profile

Disperse Red 73 has been shown to exert toxic effects on aquatic organisms. A study on
zebrafish (Danio rerio) and Daphnia similis revealed that exposure to environmentally realistic
concentrations of the dye can induce biochemical alterations, indicative of oxidative stress and
neurotoxicity.

Exposure

Test Organism  Endpoint Value . Reference(s)
Duration
Daphnia magna LC50 110 mg/L 48 hours
Danio rerio NOAEC
o < 0.01 mg/L 96 hours
(embryos) (neurotoxicity)

Experimental Protocol: Biochemical Biomarker Analysis
in Zebrafish Embryos

The following is a summary of the experimental protocol used to assess the biochemical effects
of Disperse Red 73 on zebrafish embryos, as inferred from available literature.

Test Organism: Zebrafish (Danio rerio) embryos.
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Exposure: Embryos were exposed to various concentrations of Disperse Red 73 for 96 hours.

Biomarkers Assessed:

Total Glutathione: To evaluate non-enzymatic antioxidant defenses.

Glutathione S-transferase (GST) and Catalase (CAT) activities: To assess enzymatic
antioxidant responses.

Lipid Peroxidation (LPO): As an indicator of oxidative damage.
Acetylcholinesterase (AChE) activity: As a biomarker for neurotoxicity.

Energy-related parameters (energy available and energy consumed): To evaluate metabolic
disturbances.

Methodology:

Solution Preparation: Stock solutions of Disperse Red 73 were prepared and diluted to the
final test concentrations.

Embryo Exposure: Healthy zebrafish embryos were placed in multi-well plates containing the
test solutions or control medium.

Incubation: The plates were incubated for 96 hours under controlled conditions of
temperature and light.

Biochemical Analyses: After the exposure period, embryos were collected, homogenized,
and subjected to various spectrophotometric assays to determine the levels of the selected
biomarkers. For instance, AChE activity was measured by the rate of thiocholine production
from the substrate acetylthiocholine.

Key Finding: A notable increase in acetylcholinesterase (AChE) activity was observed in

zebrafish embryos exposed to a concentration of 0.01 mg/L of Disperse Red 73, suggesting a

neurotoxic effect.

Globally Harmonized System (GHS) Classification
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The GHS classification for Disperse Red 73, as aggregated from notifications to the European
Chemicals Agency (ECHA) Classification and Labelling (C&L) Inventory, indicates a potential
for skin irritation. However, it is important to note that a significant number of notifiers reported
the substance as not meeting the GHS hazard criteria.

Hazard Statement:
e H315: Causes skin irritation.
Precautionary Statements:

o Afull set of precautionary statements is not consistently provided across all sources. Users
should refer to the specific SDS provided by their supplier.

Signaling Pathways and Experimental Workflows
Proposed Genotoxicity Pathway

The genotoxicity of Disperse Red 73 is believed to be mediated through its metabolic
activation to reactive intermediates that can form DNA adducts.
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Caption: Proposed metabolic activation pathway of Disperse Red 73 leading to genotoxicity.

Zebrafish Ecotoxicity Experimental Workflow

The workflow for assessing the ecotoxicity of Disperse Red 73 using zebrafish embryos
involves several key steps from exposure to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Safety Data of Disperse
Red 73]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079764#disperse-red-73-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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